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Introduction
Propylene glycol (PG) is a versatile and widely utilized excipient in the pharmaceutical industry,

serving as a solvent, co-solvent, humectant, and preservative in a variety of dosage forms.[1]

[2][3][4][5] Its favorable safety profile, as recognized by regulatory bodies like the U.S. Food

and Drug Administration (FDA) which classifies it as "Generally Recognized As Safe" (GRAS),

further solidifies its importance in drug formulation.[6][7][8][9] While "propylene glycol

phosphate" as a distinct solvent is not a standard entity in pharmaceutical literature,

formulations often involve propylene glycol in conjunction with phosphate buffer systems to

maintain pH and stability.[10] This document provides detailed application notes and protocols

for the use of propylene glycol in pharmaceutical formulations, with a focus on its role as a

solvent and its interaction with phosphate-buffered systems.

Physicochemical Properties of Propylene Glycol
Propylene glycol (1,2-propanediol) is a colorless, odorless, and slightly viscous liquid that is

miscible with water and a wide range of organic solvents.[1][4] This dual solubility makes it an

excellent solvent for a broad spectrum of active pharmaceutical ingredients (APIs), including

those that are poorly water-soluble.[6][11][12][13][14][15]

Table 1: Key Physicochemical Properties of Propylene Glycol
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Property Value Reference

CAS Number 57-55-6 [11]

Molecular Formula C₃H₈O₂ [16]

Molecular Weight 76.09 g/mol [16]

Appearance Clear, colorless, viscous liquid [4][16]

Odor Practically odorless [1][4][16]

Taste Slightly sweet [5]

Solubility
Miscible with water, acetone,

chloroform, and ethanol
[1][5]

Specific Gravity 1.035–1.037 [17]

Boiling Point 188.2 °C

Freezing Point -59 °C

Applications in Pharmaceutical Formulations
Propylene glycol's wide-ranging properties make it a valuable component in various

pharmaceutical dosage forms:

Oral Solutions and Suspensions: It is frequently used as a solvent or co-solvent to dissolve

APIs with poor water solubility, enhancing their bioavailability.[2][6][3][13] In suspensions, its

viscosity helps to prevent the settling of solid particles.[4]

Parenteral (Injectable) Formulations: For drugs that are not soluble in water, propylene glycol

can serve as a vehicle for injection.[6][4][18] However, high concentrations can cause pain at

the injection site and other adverse effects, so careful formulation is crucial.[18][19]

Topical Formulations: In creams, ointments, and gels, propylene glycol acts as a solvent,

humectant, and penetration enhancer, facilitating the delivery of the API through the skin.[6]

[4][13][15]
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Ophthalmic and Otic Preparations: It can be found in eye and ear drops as a co-solvent and

to adjust viscosity.

Drug Delivery Systems: Propylene glycol is a key component in the formation of specialized

drug delivery systems like liposomes, particularly propylene glycol-phospholipid vesicles,

which can enhance drug delivery and stability.[20][21][22]

Experimental Protocols
Protocol 1: Determination of API Solubility in Propylene
Glycol
This protocol outlines a method for determining the saturation solubility of an active

pharmaceutical ingredient (API) in propylene glycol.

Materials:

Active Pharmaceutical Ingredient (API) powder

Propylene Glycol (USP grade)

Vials with screw caps

Shaking incubator or orbital shaker

Analytical balance

High-Performance Liquid Chromatography (HPLC) system or a suitable validated analytical

method for the API

Centrifuge

Syringe filters (0.45 µm)

Procedure:

Add an excess amount of the API powder to a series of vials.
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Accurately weigh and add a known volume of propylene glycol to each vial.

Securely cap the vials and place them in a shaking incubator set at a constant temperature

(e.g., 25 °C or 37 °C).

Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is

reached.

After incubation, visually inspect the vials to confirm the presence of undissolved solid API.

Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the excess

solid.

Carefully withdraw a known volume of the supernatant using a syringe and filter it through a

0.45 µm syringe filter into a clean vial.

Dilute the filtered sample with a suitable solvent to a concentration within the calibration

range of the analytical method.

Analyze the diluted sample using a validated HPLC method to determine the concentration

of the dissolved API.

Calculate the solubility of the API in propylene glycol (e.g., in mg/mL).

Table 2: Example Solubility Data of Minoxidil in Various Solvents
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Solvent Solubility (mg/mL)

Propylene Glycol 75

Methanol 44

Ethanol 29

2-Propanol 6.7

Water 2.2

Chloroform 0.5

Data adapted from publicly available

information.[23]

Protocol 2: Preparation of a Propylene Glycol-Based
Oral Solution with Phosphate Buffer
This protocol describes the preparation of a simple oral solution where propylene glycol is used

as a co-solvent and a phosphate buffer is used to maintain the pH.

Materials:

Active Pharmaceutical Ingredient (API)

Propylene Glycol (USP grade)

Monobasic Sodium Phosphate (NaH₂PO₄)

Dibasic Sodium Phosphate (Na₂HPO₄)

Purified Water (USP grade)

Volumetric flasks

Magnetic stirrer and stir bars

pH meter
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Procedure:

Prepare the Phosphate Buffer:

Calculate the required amounts of monobasic and dibasic sodium phosphate to achieve

the desired pH and buffer strength (e.g., 0.1 M, pH 7.0).

Dissolve the phosphate salts in purified water in a volumetric flask and adjust the final

volume.

Dissolve the API:

In a separate beaker, weigh the required amount of API.

Add the calculated volume of propylene glycol and stir with a magnetic stirrer until the API

is completely dissolved.

Combine and Adjust:

Slowly add the prepared phosphate buffer to the API-propylene glycol solution while

stirring.

Continue stirring until a homogenous solution is obtained.

Check the pH of the final solution using a calibrated pH meter and adjust if necessary with

a dilute acid or base.

Add purified water to reach the final desired volume.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for developing a liquid pharmaceutical

formulation using propylene glycol as a solvent.
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Caption: Workflow for Liquid Formulation Development.

Signaling Pathways and Logical Relationships
The use of propylene glycol as a solvent is primarily a physicochemical consideration to

enhance drug solubility and delivery. It does not typically interact directly with biological

signaling pathways. However, the enhanced delivery of an API can have a profound impact on

its ability to modulate a specific pathway. The diagram below illustrates the logical relationship

between effective drug formulation and therapeutic action.
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Caption: Role of Formulation in Therapeutic Action.

Safety and Regulatory Considerations
Propylene glycol is generally considered safe for use in pharmaceuticals.[7][8][9] However,

high doses, particularly in parenteral formulations, can lead to adverse effects such as

hyperosmolality, lactic acidosis, and central nervous system depression.[7][19][24] The World

Health Organization (WHO) has established an acceptable daily intake (ADI) for propylene

glycol as a food additive of 25 mg/kg of body weight.[7][8][9] It is crucial for formulators to be
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aware of the concentration limits and potential toxicities associated with propylene glycol,

especially in vulnerable populations such as infants and patients with renal impairment.[19][24]

Table 3: Common Concentration Ranges of Propylene Glycol in Pharmaceutical Formulations

Dosage Form Concentration Range (%) Reference

Oral Solutions 10 - 25 [7]

Parenteral Formulations 10 - 60 [7]

Topical Formulations 5 - 80 [7]

Aerosols 10 - 25 [7]

Preservative 15 - 30 [7]

Conclusion
Propylene glycol is an indispensable solvent and excipient in pharmaceutical formulation,

offering excellent solubilizing properties for a wide array of APIs. Its use in combination with

phosphate buffers allows for the creation of stable, pH-controlled liquid dosage forms. By

understanding its physicochemical properties, adhering to established protocols, and being

mindful of safety considerations, researchers and drug development professionals can

effectively leverage propylene glycol to formulate safe and efficacious medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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